1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one

• IUPAC Name: 1-[(2,3-dichloro-6-fluorophenyl)methyl]-5-methylpyrrolidin-2-one
• InChI: InChI=1S/C12H12Cl2FNO/c1-7-2-5-11(17)16(7)6-8-10(15)4-3-9(13)12(8)14/h3-4,7H,2,5-6H2,1H3
• InChI Key: UPQSQUMCDWNYSM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=O)N1CC2=C(C=CC(=C2Cl)Cl)F
• Molecular Formula: C12H12Cl2FNO
• Molecular Weight: 276.13 g/mol

Description

1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one, also known as DF-MPPO, is a compound that has gained attention in scientific research due to its unique properties. DF-MPPO is a potent antioxidant and has been found to have neuroprotective effects in various studies.

Mechanism of Action

1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one exerts its neuroprotective effects by scavenging free radicals and reducing oxidative stress. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has been found to upregulate the expression of antioxidant enzymes and reduce the production of pro-inflammatory cytokines. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one also modulates signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has been found to reduce oxidative stress and inflammation in various tissues, including the brain, liver, and heart. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has also been found to improve mitochondrial function and reduce apoptosis in animal models.

Advantages and Limitations for Lab Experiments

1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one is a potent antioxidant and has been found to have neuroprotective effects in various models of neurodegenerative diseases. However, 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has limited water solubility, which can make it difficult to administer in vivo. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one also has limited stability in solution, which can affect its efficacy in experiments.

Future Directions

Future research on 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one could focus on developing more stable formulations and improving its water solubility. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one could also be studied in combination with other neuroprotective agents to enhance its efficacy. Additionally, the potential use of 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one in other disease models, such as cancer and cardiovascular disease, could be explored.

Synthesis Methods

1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one can be synthesized through a multi-step process involving chlorination, fluorination, and cyclization. The synthesis of 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one involves the reaction of 2,3-dichloro-6-fluorobenzylamine with methyl acrylate in the presence of a base to form the intermediate product, which is then cyclized in the presence of a reducing agent to obtain 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one.

Scientific Research Applications

1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has been extensively studied for its neuroprotective effects in various models of neurodegenerative diseases, including Parkinson's disease, Alzheimer's disease, and Huntington's disease. 1-(2,3-dichloro-6-fluorobenzyl)-5-methylpyrrolidin-2-one has been found to protect against oxidative stress-induced neurotoxicity, reduce inflammation, and improve cognitive function in animal models.